Cas no 2172213-05-5 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid)
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid
- EN300-1502146
- 2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid
- 2172213-05-5
-
- Inchi: 1S/C27H32N2O5/c1-27(2,25(32)29-18-12-11-17(13-18)14-24(30)31)16-28-26(33)34-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-10,17-18,23H,11-16H2,1-2H3,(H,28,33)(H,29,32)(H,30,31)
- InChI Key: VWEMSSVCSUFPFW-UHFFFAOYSA-N
- SMILES: O=C(C(C)(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1CCC(CC(=O)O)C1
Computed Properties
- Exact Mass: 464.23112213g/mol
- Monoisotopic Mass: 464.23112213g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 34
- Rotatable Bond Count: 9
- Complexity: 731
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 105Ų
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1502146-1.0g |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 1g |
$0.0 | 2023-06-05 | ||
| Enamine | EN300-1502146-50mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 50mg |
$2829.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-100mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 100mg |
$2963.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-250mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 250mg |
$3099.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-500mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 500mg |
$3233.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-1000mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 1000mg |
$3368.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-2500mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 2500mg |
$6602.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-5000mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 5000mg |
$9769.0 | 2023-09-27 | ||
| Enamine | EN300-1502146-10000mg |
2-{3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-dimethylpropanamido]cyclopentyl}acetic acid |
2172213-05-5 | 10000mg |
$14487.0 | 2023-09-27 |
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid
Introduction to 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic Acid (CAS No. 2172213-05-5)
2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid, identified by its Chemical Abstracts Service (CAS) number 2172213-05-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule represents a confluence of structural complexity and functional diversity, making it a subject of intense research interest for its potential applications in drug discovery and development.
The compound features a cyclopentyl backbone substituted with an acetic acid moiety, further modified by an amino group that is linked to a methoxycarbonyl (MOC) group derived from 9H-fluoren-9-yl. The presence of the fluorene moiety is particularly noteworthy, as fluorene derivatives are widely recognized for their enhanced photophysical properties, which make them valuable in the development of fluorescent probes and bioimaging agents. Additionally, the 2,2-dimethylpropanamido substituent introduces steric bulk and potential hydrogen bonding capabilities, which can influence the compound's solubility, bioavailability, and interactions with biological targets.
In recent years, there has been a surge in research focused on designing molecules that can modulate biological pathways with high specificity. The structural features of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid align well with this trend, as the compound's architecture suggests potential utility in targeting enzymes or receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The fluorene-based MOC group, in particular, has been explored in peptide coupling reactions and as a protecting group for amino acids, underscoring its versatility in synthetic chemistry.
One of the most compelling aspects of this compound is its potential as a building block for more complex pharmacophores. The cyclopentyl ring provides a rigid scaffold that can enhance binding affinity to biological targets, while the acetic acid functionality offers a site for further derivatization or conjugation with other therapeutic agents. Such modifications can be tailored to optimize pharmacokinetic properties or to enhance targeted delivery systems.
The synthesis of 2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid presents both challenges and opportunities for synthetic chemists. The integration of multiple functional groups—such as the MOC group, the amino acid derivative, and the fluorene moiety—requires careful planning to ensure regioselectivity and yield optimization. Advances in solid-phase peptide synthesis (SPPS) and flow chemistry have made it increasingly feasible to construct such complex molecules efficiently.
Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their unique metabolic stability and improved bioavailability. The incorporation of fluorine into pharmaceuticals often enhances their pharmacological activity by influencing electronic properties and binding interactions. In the context of CAS No. 2172213-05-5, the fluorene derivative serves as an excellent example of how fluorine can be strategically positioned within a molecule to modulate its biological profile.
The potential applications of this compound extend beyond traditional small-molecule drug discovery. Its structural motifs are also relevant in materials science, particularly in the development of advanced polymers and liquid crystals that exhibit desirable optical or electronic properties. The rigid cyclopentyl ring combined with aromatic fluorene units can contribute to the formation of stable supramolecular assemblies or self-assembled structures that are useful in nanotechnology.
In conclusion,2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid (CAS No. 2172213-05-5) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for designing novel therapeutics with enhanced efficacy and selectivity. As synthetic methodologies continue to evolve, it is likely that more sophisticated derivatives will be developed, expanding the therapeutic potential of this class of compounds.
2172213-05-5 (2-{3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-dimethylpropanamidocyclopentyl}acetic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)